Cas no 439107-78-5 (1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone)

1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone structure
439107-78-5 structure
Product Name:1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone
CAS No:439107-78-5
MF:C15H19N5O2
MW:301.343662500381
CID:5026087
Update Time:2023-08-25

1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone
    • Oprea1_146186
    • MLS000720536
    • HMS2717C16
    • SMR000336048
    • 1-[4-(4-methoxyphenyl)piperazin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
    • 1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone
    • Inchi: 1S/C15H19N5O2/c1-22-14-4-2-13(3-5-14)18-6-8-19(9-7-18)15(21)10-20-12-16-11-17-20/h2-5,11-12H,6-10H2,1H3
    • InChI Key: ZUQRIMWZEFQGEE-UHFFFAOYSA-N
    • SMILES: O=C(CN1C=NC=N1)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 365
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.5

1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
3T-0914-1MG
1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone
439107-78-5 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
3T-0914-5MG
1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone
439107-78-5 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
3T-0914-10MG
1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone
439107-78-5 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
3T-0914-50MG
1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone
439107-78-5 >90%
50mg
£77.00 2025-02-09
Key Organics Ltd
3T-0914-100MG
1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone
439107-78-5 >90%
100mg
£110.00 2025-02-09

1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone Related Literature

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